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Compound of Interest

Compound Name: BOLD-100

Cat. No.: B13650537

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, personal protective equipment

(PPE), and disposal of BOLD-100, a first-in-class ruthenium-based anti-cancer therapeutic.

Adherence to these procedures is vital to ensure laboratory safety and minimize occupational

exposure.

Hazard Identification and Personal Protective Equipment
(PPE)
BOLD-100 is classified with several hazards, necessitating specific PPE to ensure the safety of

laboratory personnel.[1] According to its Safety Data Sheet (SDS), BOLD-100 is harmful if

swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
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Hazard Category Required PPE Specifications

Eye/Face Protection
Safety goggles with side-

shields or a face shield.

Must be worn when there is a

risk of splashing.[1][2][3]

Hand Protection Protective gloves.

Chemical-resistant gloves

(e.g., nitrile) are necessary to

prevent skin contact.[1][2][4][5]

Skin and Body Protection
Impervious clothing, such as a

lab coat.

To protect against skin

exposure.[1][2]

Respiratory Protection Suitable respirator.

Use in areas with inadequate

ventilation or when

dust/aerosol formation is

possible.[1][2]

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of BOLD-100 and ensuring

a safe laboratory environment.

Handling Procedures:

Ventilation: Always handle BOLD-100 in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust or aerosols.[1]

Avoid Contact: Prevent contact with skin and eyes by consistently wearing the appropriate

PPE.[1]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

BOLD-100 is used.[1]

Storage Conditions:

Temperature: Recommended storage is at 4°C in a sealed container.[1] For solutions in

solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]
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Environment: Keep the container tightly sealed in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[1]

Emergency Procedures and First Aid
In the event of exposure, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is

difficult, provide respiratory support and seek

immediate medical attention.[1]

Skin Contact

Wash the affected area with plenty of soap and

water. Remove contaminated clothing and seek

medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek immediate

medical attention.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill Management and Disposal Plan
Proper containment and disposal of BOLD-100 waste are essential to prevent environmental

contamination and ensure regulatory compliance.

Spill Cleanup:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent material (e.g., diatomite, universal binders) to contain the spill.[1]

Decontaminate: Clean the affected surfaces by scrubbing with alcohol.[1]
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Collect: Place all contaminated materials into a designated, sealed container for hazardous

waste.[1]

Disposal:

Dispose of BOLD-100 and any contaminated materials in accordance with local, state, and

federal regulations for hazardous chemical waste.[1][6]

Do not dispose of BOLD-100 down the drain or in regular trash.[6] As an anti-cancer agent, it

should be treated as chemotherapy waste, which typically requires incineration.[7]

Procedural Workflow for Handling BOLD-100
The following diagram outlines the step-by-step process for safely handling BOLD-100 in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-16350/BOLD-100-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b13650537/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-bold-100
https://file.medchemexpress.com/batch_PDF/HY-16350/BOLD-100-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Boldenone_Propionate_A_Procedural_Guide_for_Laboratory_Personnel.pdf
https://www.benchchem.com/product/b13650537/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-bold-100
https://www.benchchem.com/pdf/Safe_Disposal_of_Boldenone_Propionate_A_Procedural_Guide_for_Laboratory_Personnel.pdf
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://www.benchchem.com/product/b13650537/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-bold-100
https://www.benchchem.com/product/b13650537/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-bold-100
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13650537?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Post-Handling

Review Safety Data Sheet (SDS)

Don Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Respirator (if needed)

Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

Weigh/Reconstitute BOLD-100

Begin Work

Perform Experimental Procedure

Decontaminate Work Surfaces
with Alcohol

Procedure Complete

Segregate Waste:
- Sharps

- Contaminated PPE
- Unused BOLD-100

Dispose of Waste in
Designated Hazardous Waste Containers

Doff PPE

Waste Secured

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of BOLD-100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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